Cas no 1806524-62-8 (3-Bromo-1-(2-(chloromethyl)-5-methylphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(chloromethyl)-5-methylphenyl)propan-1-one
• CAS No: 1806524-62-8
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 5004750
• Update Time: 2025-06-14

3-Bromo-1-(2-(chloromethyl)-5-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(chloromethyl)-5-methylphenyl)propan-1-one

• Inchi： 1S/C11H12BrClO/c1-8-2-3-9(7-13)10(6-8)11(14)4-5-12/h2-3,6H,4-5,7H2,1H3
• InChI Key： FUNOXSJDXZKKPS-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C)C=CC=1CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(2-(chloromethyl)-5-methylphenyl)propan-1-one

Research Brief on 3-Bromo-1-(2-(chloromethyl)-5-methylphenyl)propan-1-one (CAS: 1806524-62-8)

3-Bromo-1-(2-(chloromethyl)-5-methylphenyl)propan-1-one (CAS: 1806524-62-8) is a specialized chemical compound that has recently gained attention in medicinal chemistry and drug discovery research. This brominated and chlorinated aromatic ketone derivative serves as a valuable synthetic intermediate for the development of pharmacologically active molecules, particularly in the areas of kinase inhibitors and anti-inflammatory agents.

Recent studies have focused on the compound's utility as a building block for novel small molecule therapeutics. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors, showing promising results in preclinical models of autoimmune diseases. The unique halogen substitution pattern of this compound allows for strategic modifications at multiple reactive sites, enabling medicinal chemists to optimize drug-like properties.

Structural analysis reveals that the compound's molecular framework (C11H12BrClO) combines both lipophilic and electrophilic characteristics, making it particularly suitable for targeting cysteine residues in biological systems. This property has been exploited in recent covalent drug discovery programs, where researchers have successfully incorporated this scaffold into irreversible inhibitors of disease-relevant targets.

From a synthetic chemistry perspective, the compound has shown excellent reactivity in palladium-catalyzed cross-coupling reactions, as reported in a 2024 ACS Medicinal Chemistry Letters article. Researchers have utilized its bromo-substitution for Suzuki-Miyaura couplings to generate diverse compound libraries for high-throughput screening campaigns. The chloromethyl group offers additional versatility for nucleophilic substitution reactions or cyclization processes.

Safety and handling considerations for this compound have been recently updated in the literature. Studies indicate that appropriate precautions should be taken due to its potential reactivity as an α-haloketone. Current research protocols recommend handling under inert atmosphere conditions when used in sensitive synthetic applications.

The compound's physicochemical properties have been characterized in detail through recent computational and experimental studies. Its moderate lipophilicity (predicted logP ≈ 2.8) and molecular weight (275.57 g/mol) make it suitable for lead optimization in drug discovery programs. Researchers have noted its stability under standard storage conditions, though precautions against moisture are advised for long-term storage.

Emerging applications include its use in photoaffinity labeling probes, where the bromine atom serves as an effective handle for subsequent functionalization. A 2023 Nature Chemical Biology publication highlighted its incorporation into activity-based protein profiling (ABPP) reagents for target identification studies.

Future research directions appear to focus on expanding the compound's utility in fragment-based drug discovery and as a cornerstone for developing targeted protein degraders (PROTACs). Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, particularly for oncology and inflammation indications.